Cas no 780775-06-6 ((2Z)-6-hydroxy-2-[(2-methyl-2H-chromen-3-yl)methylidene]-1-benzofuran-3-one)

• Product Name: (2Z)-6-hydroxy-2-[(2-methyl-2H-chromen-3-yl)methylidene]-1-benzofuran-3-one
• CAS No: 780775-06-6
• MF: C₁₉H₁₄O₄
• MW: 306.312065601349
• CID: 5419396
• PubChem ID: 6519132
• Update Time: 2025-08-04

(2Z)-6-hydroxy-2-[(2-methyl-2H-chromen-3-yl)methylidene]-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-hydroxy-2-[(2-methyl-2H-chromen-3-yl)methylidene]-1-benzofuran-3-one
• (2Z)-6-hydroxy-2-(2-methyl-2H-chromen-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C19H14O4/c1-11-13(8-12-4-2-3-5-16(12)22-11)9-18-19(21)15-7-6-14(20)10-17(15)23-18/h2-11,20H,1H3
• InChI Key： DKTONXIRSKNQCF-UHFFFAOYSA-N
• SMILES： O1C2=CC(O)=CC=C2C(=O)C1=CC1=CC2=CC=CC=C2OC1C

Computed Properties

• Exact Mass: 306.08920892g/mol
• Monoisotopic Mass: 306.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (2Z)-6-hydroxy-2-[(2-methyl-2H-chromen-3-yl)methylidene]-1-benzofuran-3-one

Comprehensive Overview of (2Z)-6-hydroxy-2-[(2-methyl-2H-chromen-3-yl)methylidene]-1-benzofuran-3-one (CAS No. 780775-06-6)

The compound (2Z)-6-hydroxy-2-[(2-methyl-2H-chromen-3-yl)methylidene]-1-benzofuran-3-one, identified by its CAS No. 780775-06-6, is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. This benzofuran derivative exhibits a Z-configuration at the double bond, which is critical for its biological activity. The presence of a hydroxy group at the 6-position and a 2-methyl-2H-chromen-3-yl moiety enhances its potential as a scaffold for drug development. Researchers are particularly intrigued by its chromene-benzofuran hybrid structure, which is rare in natural products but highly promising for synthetic applications.

In recent years, the demand for heterocyclic compounds like (2Z)-6-hydroxy-2-[(2-methyl-2H-chromen-3-yl)methylidene]-1-benzofuran-3-one has surged due to their versatility in medicinal chemistry. This compound is often discussed in the context of antioxidant properties and anti-inflammatory effects, topics that are currently trending in health and wellness communities. A growing number of studies suggest that such benzofuran-chromene hybrids could play a role in addressing oxidative stress-related diseases, a hot topic in biomedical research. Additionally, its potential as a fluorescence probe has been explored, making it relevant to imaging technologies and diagnostic tools.

The synthesis of CAS No. 780775-06-6 involves multi-step organic reactions, with a focus on achieving high stereoselectivity and yield. Chemists often employ Knoevenagel condensation to form the exocyclic double bond, a key feature of this molecule. The compound's solubility in polar solvents like DMSO and methanol makes it suitable for various in vitro assays. Its UV-Vis absorption profile, with a maximum around 350-400 nm, is another area of interest for researchers working on photodynamic therapy and light-activated drugs.

From a commercial perspective, (2Z)-6-hydroxy-2-[(2-methyl-2H-chromen-3-yl)methylidene]-1-benzofuran-3-one is available in limited quantities, primarily for research purposes. Its price per milligram is a common query among academic and industrial buyers, reflecting the niche demand for such specialized compounds. Suppliers often highlight its purity (>95%) and HPLC characterization to assure quality. The compound is also listed in several chemical databases, including PubChem and ChemSpider, where users frequently search for its molecular weight (296.29 g/mol) and SMILES notation.

Looking ahead, the applications of CAS No. 780775-06-6 may expand into material science, particularly in the development of organic semiconductors or sensors. Its conjugated π-system and electron-donating groups make it a candidate for optoelectronic devices, a field that aligns with the global push for sustainable technologies. As interest in bioactive small molecules grows, this compound could emerge as a key player in drug discovery pipelines, especially for targets related to neurodegenerative disorders and metabolic syndromes.